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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of

rubidium sulfate, with a focus on its molecular characteristics and synthesis. The information

is presented to support research and development activities where this inorganic compound is

of interest.

Core Properties of Rubidium Sulfate
Rubidium sulfate is an inorganic compound that is a moderately water- and acid-soluble

source of rubidium.[1][2] It appears as a white, crystalline solid.[3][4] The compound is

comprised of two rubidium cations (Rb⁺) and one sulfate anion (SO₄²⁻).[5]

The key molecular and physical properties of rubidium sulfate are summarized in the table

below for quick reference.
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Property Value Source

Chemical Formula Rb₂SO₄ [3][4][5]

Molecular Weight 266.999 g/mol [1]

Alternate Molecular Weight 267.0 g/mol [3][4]

Appearance White crystalline solid [1][3][4]

Density 3.613 g/cm³ at 25°C [1][3]

Melting Point 1050 °C [1][3]

Boiling Point 1700 °C [1]

Water Solubility
36 g/100g at 0°C; 82 g/100g at

100°C
[1]

Experimental Protocol: Synthesis of Rubidium
Sulfate
This section details a standard laboratory procedure for the synthesis of rubidium sulfate via

the neutralization of rubidium carbonate with sulfuric acid.[1][5] This method is favored for its

straightforward reaction and high yield of the desired salt.

Rubidium Carbonate (Rb₂CO₃), 99%+ purity

Sulfuric Acid (H₂SO₄), 1 M solution

Deionized Water

pH indicator paper or a calibrated pH meter

Crystallizing dish

Stirring rod

Heating plate
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Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Preparation of Rubidium Carbonate Solution: Accurately weigh a predetermined amount of

rubidium carbonate and dissolve it in a minimal amount of deionized water in a beaker with

gentle stirring.

Neutralization: Slowly add the 1 M sulfuric acid solution dropwise to the rubidium carbonate

solution while continuously stirring. Monitor the pH of the solution periodically. The reaction

will produce carbon dioxide gas, so effervescence is expected. Reaction: Rb₂CO₃ + H₂SO₄

→ Rb₂SO₄ + H₂O + CO₂[1]

Endpoint Determination: Continue adding sulfuric acid until the solution reaches a neutral pH

of approximately 7.0. At this point, the effervescence will have ceased, indicating the

complete reaction of the carbonate.

Crystallization: Transfer the resulting rubidium sulfate solution to a crystallizing dish and

gently heat it to evaporate some of the water and concentrate the solution. Do not boil.

Cooling and Precipitation: Once the solution is sufficiently concentrated, allow it to cool

slowly to room temperature. Rubidium sulfate crystals will precipitate out of the solution.

For improved yield, the solution can be further cooled in an ice bath.

Isolation and Washing: Isolate the crystals by vacuum filtration. Wash the crystals with a

small amount of cold deionized water to remove any remaining impurities.

Drying: Dry the purified rubidium sulfate crystals in a drying oven at a low temperature

(e.g., 60-80°C) until a constant weight is achieved.

Visualized Data and Workflows
The following diagrams provide a visual representation of the molecular composition and the

experimental workflow for the synthesis of rubidium sulfate.
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Caption: Molecular composition of Rubidium Sulfate.
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Caption: Experimental workflow for Rubidium Sulfate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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